Cas no 1121-45-5 (1H-Pyrazole-3-ethanamine hydrochloride)

• Product Name: 1H-Pyrazole-3-ethanamine hydrochloride
• CAS No: 1121-45-5
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• CID: 2117841
• PubChem ID: 16051987
• Update Time: 2025-06-09

1H-Pyrazole-3-ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-ethanamine hydrochloride
• 1H-Pyrazole-3-ethanamine, hydrochloride (1:1)
• Tox21_110729
• CHEMBL1200949
• MLS002154183
• SMR001233474
• Tox21_110729_1
• NSC-759872
• 1121-45-5
• CAS-138-92-1
• Betazole hydrochloride
• HMS1568I07
• NSC759872
• 2-(1H-pyrazol-3-yl)ethan-1-amine hydrochloride
• EN300-7614487
• DTXCID6027769
• 2-(1H-pyrazol-5-yl)ethanamine;hydrochloride
• NCGC00016995-04
• DB-354446
• BETAZOLIUM CHLORIDE
• NCGC00016995-01
• SCHEMBL1237742
• DTXSID6047789
• Pharmakon1600-01503865

• Inchi： 1S/C5H9N3.ClH/c6-3-1-5-2-4-7-8-5;/h2,4H,1,3,6H2,(H,7,8);1H
• InChI Key： HLJRAERMLKNULP-UHFFFAOYSA-N
• SMILES： C(C1=NNC=C1)CN.Cl

Computed Properties

• Exact Mass: 147.0563250g/mol
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 64.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1H-Pyrazole-3-ethanamine hydrochloride

Comprehensive Guide to 1H-Pyrazole-3-ethanamine Hydrochloride (CAS No. 1121-45-5): Properties, Applications, and Research Insights

1H-Pyrazole-3-ethanamine hydrochloride (CAS No. 1121-45-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This pyrazole derivative is characterized by a five-membered aromatic ring containing two nitrogen atoms, coupled with an ethylamine side chain. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing small molecule inhibitors and biologically active compounds.

The molecular structure of 1H-Pyrazole-3-ethanamine hydrochloride makes it valuable for medicinal chemistry applications. Its heterocyclic core allows for diverse chemical modifications, enabling scientists to fine-tune properties like solubility, bioavailability, and target specificity. Recent studies highlight its role in developing compounds with potential anti-inflammatory and neuromodulatory effects, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS 1121-45-5 serves as a versatile intermediate. Its amine hydrochloride form enhances stability and solubility in various reaction conditions, making it preferable for multi-step synthesis processes. The compound's reactivity patterns are particularly valuable for constructing nitrogen-rich scaffolds, which are increasingly important in modern drug design paradigms targeting protein-protein interactions.

Analytical characterization of 1H-Pyrazole-3-ethanamine HCl typically involves advanced techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's structural integrity and help establish quality control parameters for research applications. The hydrochloride salt form provides distinct advantages in crystallization behavior and powder properties, important considerations for pharmaceutical formulation development.

Current research trends involving CAS 1121-45-5 focus on its potential in central nervous system (CNS) drug development. The pyrazole-ethylamine moiety shows interesting pharmacophore features that may interact with various neurotransmitter systems. This aligns with growing interest in neurodegenerative disease research and cognitive enhancement strategies, making it a compound of significant interest in neuroscience drug discovery circles.

In biochemical assays, 1H-Pyrazole-3-ethanamine hydrochloride demonstrates notable structure-activity relationships when incorporated into larger molecular frameworks. Researchers are investigating its potential as a ligand precursor for various enzyme targets, particularly those involved in cell signaling pathways. These investigations contribute to the broader understanding of molecular recognition principles in bioorganic chemistry.

The compound's physicochemical properties, including its pKa values and partition coefficients, make it particularly interesting for ADME studies (Absorption, Distribution, Metabolism, and Excretion). These characteristics are crucial for predicting drug-like behavior and optimizing pharmacokinetic profiles of potential therapeutic agents derived from this chemical scaffold.

From a commercial perspective, 1H-Pyrazole-3-ethanamine HCl is available in various research-grade purities to meet different experimental needs. Suppliers typically offer the compound with comprehensive analytical certificates, ensuring researchers can verify batch-to-batch consistency for their studies. Proper storage conditions (typically cool, dry environments) are recommended to maintain the compound's stability over extended periods.

Emerging applications for CAS 1121-45-5 include its use in chemical biology probes and diagnostic agent development. The compound's structural versatility allows conjugation with various fluorescent tags or affinity labels, making it valuable for target identification and mechanism of action studies in complex biological systems.

Safety considerations for handling 1H-Pyrazole-3-ethanamine hydrochloride follow standard laboratory protocols for amine-containing compounds. While not classified as high-risk, researchers should employ appropriate personal protective equipment and work in well-ventilated areas when handling the powder form. The compound's material safety data provides detailed guidance for proper laboratory management and waste disposal procedures.

Future research directions for this pyrazole derivative may explore its potential in combinatorial chemistry libraries and fragment-based drug design. The growing interest in privileged structures in medicinal chemistry suggests continued relevance for 1H-Pyrazole-3-ethanamine hydrochloride in hit-to-lead optimization campaigns. Its balanced lipophilicity profile and hydrogen bonding capacity make it particularly attractive for these applications.

For researchers seeking alternatives or related compounds, the pyrazole-amine chemical space offers numerous derivatives with varying substitution patterns and pharmacological properties. Comparative studies of these analogs can provide valuable insights into structure-property relationships and help identify optimal molecular architectures for specific biological targets.

In summary, 1H-Pyrazole-3-ethanamine hydrochloride (CAS No. 1121-45-5) represents an important chemical tool for modern drug discovery and biochemical research. Its unique combination of structural features and synthetic versatility positions it as a valuable building block in numerous research applications, particularly in the development of targeted therapeutics and biological probes. As research methodologies advance, this compound will likely find expanded applications in cutting-edge biomedical research.